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Introduction

Carba mix is a combination of chemicals, primarily diphenylguanidine, zinc
dibutyldithiocarbamate (ZDEC), and zinc dibutyldithiocarbamate (ZDBC), used as accelerators
in the vulcanization process of rubber products, including medical and industrial gloves.[1][2][3]
[4][5] Residual amounts of these carbamates can leach from the gloves and cause allergic
contact dermatitis in sensitized individuals.[6][7][8] Furthermore, some dithiocarbamates have
raised concerns regarding their potential genotoxicity.[9] Therefore, the accurate extraction and
guantification of Carba mix components from rubber gloves are crucial for quality control, risk
assessment, and the development of safer alternative materials.[9][10] This application note
provides a detailed protocol for the extraction and subsequent quantification of Carba mix from
rubber glove samples using High-Performance Liquid Chromatography with Ultraviolet
detection (HPLC-UV).

Experimental Protocol

This protocol outlines a general procedure for the extraction and quantification of Carba mix.
Optimization may be required depending on the specific glove material and analytical
instrumentation.

1. Materials and Reagents
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Rubber glove samples: Cut into small pieces (approx. 1 cm x 1 cm).[11][12]

Acetonitrile (ACN): HPLC grade.[11][13]

Water: Deionized or HPLC grade.

Carba mix analytical standards: (1,3-Diphenylguanidine, Zinc diethyldithiocarbamate, Zinc
dibutyldithiocarbamate).

Methanol (MeOH): HPLC grade.

0.45 pm Syringe filters.

HPLC vials.

Glass extraction vessels with screw caps.

Orbital shaker.

Analytical balance.

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

C18 HPLC column (e.g., 5 um patrticle size, 250 x 4.6 mm).[11]

. Sample Preparation and Extraction

Accurately weigh approximately 1.0 g of the cut rubber glove pieces and place them into a
glass extraction vessel.

Add a known volume of acetonitrile (e.g., 20 mL) to the vessel. The solvent-to-sample ratio
may need to be optimized.[11]

Securely cap the vessel and place it on an orbital shaker.

Extract the sample for 4 hours at room temperature with continuous agitation.[11] Studies
have shown that over 95% of accelerators can be extracted within this timeframe.[11]

After extraction, carefully decant the acetonitrile extract.
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« Filter the extract through a 0.45 pm syringe filter into an HPLC vial for analysis.[11]
3. HPLC-UV Analysis
o Chromatographic Conditions:

o Column: C18 reverse-phase column.[11]

o Mobile Phase: A gradient of acetonitrile and water is commonly used. A typical gradient
might start at 50% acetonitrile and increase to 100% over a set period.[11][14]

o Flow Rate: 1.0 mL/min.[11]
o Injection Volume: 10-20 pL.[11]

o UV Detection Wavelength: 220 nm is a suitable wavelength for detecting carbamates.[14]
Other wavelengths such as 260 nm may also be used.[11]

o Column Temperature: Ambient or controlled at a specific temperature (e.g., 35 °C).[14]
 Calibration:

o Prepare a series of standard solutions of the Carba mix components in acetonitrile at
known concentrations.

o Inject the standard solutions into the HPLC system to generate a calibration curve by
plotting the peak area against the concentration for each analyte.

e Quantification:
o Inject the filtered sample extract into the HPLC system.

o Identify the peaks corresponding to the Carba mix components based on their retention
times compared to the standards.

o Quantify the concentration of each component in the extract using the calibration curve.
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o Calculate the amount of each Carba mix component in the original glove sample, typically
expressed in mg/g or pug/g.

Quantitative Data Summary

The following table summarizes representative quantitative data for Carba mix components

found in various types of rubber gloves, as reported in the literature.

Carbamate Concentration  Analytical
Glove Type Reference
Component Range (mglg) Method
Zinc
) o Not detectable -
Latex diethyldithiocarb 517 HPLC [11]
amate (ZDEC) '
zZinc
) o Not detectable -
Latex dibutyldithiocarb 459 HPLC [11]
amate (ZDBC) '
Zinc
Nitrile diethyldithiocarb 0.070-35 HPLC [15]
amate (ZDEC)
Zinc
Nitrile dibutyldithiocarb 09-1.1 HPLC [15]
amate (ZDBC)
zZinc
Surgical Gloves diethyldithiocarb 0.873-2.616 HPLC [13]

amate (ZDEC)
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Caption: Experimental workflow for the extraction and quantification of Carba mix from rubber
gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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from-rubber-gloves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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